Cas no 55023-35-3 (11,13-dimethyl-8-thia-3,5,10-triazatricyclo7.4.0.0,2,7trideca-1(13),2(7),3,9,11-pentaen-6-one)

• Product Name: 11,13-dimethyl-8-thia-3,5,10-triazatricyclo7.4.0.0,2,7trideca-1(13),2(7),3,9,11-pentaen-6-one
• CAS No: 55023-35-3
• MF: C₁₁H₉N₃OS
• MW: 231.273660421371
• MDL: MFCD01312610
• CID: 842004
• PubChem ID: 135448455
• Update Time: 2026-04-29

11,13-dimethyl-8-thia-3,5,10-triazatricyclo7.4.0.0,2,7trideca-1(13),2(7),3,9,11-pentaen-6-one Chemical and Physical Properties

Names and Identifiers

• 7,9-Dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(1H)-one
• 7,9-dimethyl-1H-pyrido[2,3]thieno[2,4-d]pyrimidin-4-one
• 7,9-Dimethyl-pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(1H)-one
• 7,9-dimethyl-3,4-dihydropyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-one
• 7,9-Dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one
• pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(1H)-one, 7,9-dimethyl-
• Pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one, 7,9-dimethyl-
• Pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-ol, 7,9-dimethyl-
• 11,13-dimethyl-8-thia-3,5,10-triazatricyclo7.4.0.0,2,7trideca-1(13),2(7),3,9,11-pentaen-6-one

• MDL： MFCD01312610
• Inchi： InChI=1S/C11H9N3OS/c1-5-3-6(2)14-11-7(5)8-9(16-11)10(15)13-4-12-8/h3-4H,1-2H3,(H,12,13,15)
• InChI Key： YDGPIBYHPQKXIU-UHFFFAOYSA-N
• SMILES： CC1=C2C3=C(C(=O)NC=N3)SC2=NC(=C1)C

Computed Properties

• Exact Mass: 231.04677
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.55
• Melting Point: 340 ºC
• PSA: 54.35